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Compound of Interest |

Benzene, 1-ethoxy-2,3-difluoro-4-
Compound Name:
(trans-4-pentylcyclohexyl)-

CAS No.: 124729-02-8

Cat. No.: B039831

Get Quote
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1-ethoxy-2,3-difluoro-4-(trans-4-pentylcyclohexyl)benzene is a fluorinated organic compound
primarily utilized in the formulation of nematic liquid crystal mixtures for advanced display
technologies.[1] Its specific molecular structure contributes to the unique properties required for
high-performance liquid crystal displays (LCDs). As with any specialized chemical, a thorough
understanding of its safety profile is paramount for researchers and professionals in the field.
This guide provides a comprehensive overview of the available safety data, handling
procedures, and emergency protocols for this compound. It is critical to note that while this
molecule is a valuable tool in materials science, comprehensive toxicological data is not yet
available. Therefore, a cautious and informed approach to its handling is essential. This
document synthesizes known data with established principles of chemical safety to provide a
robust framework for its use in a research and development setting.

Section 1: Chemical Identification
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Chemical Name

1-ethoxy-2,3-difluoro-4-(trans-

4-pentylcyclohexyl)benzene

[2](3]

CAS Number 124729-02-8 [2][3][4]
Molecular Formula C19H28F20 [31[4]
Molecular Weight 310.43 g/mol
Benzene, 1-ethoxy-2,3-
difluoro-4-(trans-4-
Synonyms [3]

pentylcyclohexyl)-; PCH
502FF; 5-HB(2F,3F)-02

Section 2: Hazard Identification and GHS

Classification

A complete, officially registered GHS classification for 1-ethoxy-2,3-difluoro-4-(trans-4-

pentylcyclohexyl)benzene is not readily available. However, based on research into closely

related fluorinated liquid crystal monomers, there is a potential for this compound to be

persistent, bioaccumulative, and toxic.[5][6] A study on the propyl analog, 1-ethoxy-2,3-difluoro-

4-(trans-4-propylcyclohexyl)benzene (EDPrB), indicated that its metabolites could exhibit

developmental toxicity and mutagenicity.[5][6]

Potential Hazards (based on related compounds and chemical structure):

Ingestion may be harmful.

May cause skin and eye irritation upon contact.

Long-term exposure effects are unknown.

Metabolites may have toxicological effects.[5][6]

Inhalation of dust or powder may irritate the respiratory tract.
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Given the lack of comprehensive data, it is prudent to handle this chemical as potentially
hazardous.

Section 3: Composition and Purity

This compound is typically supplied as a high-purity substance for research and manufacturing
purposes.

Component Purity Analysis Method

1-ethoxy-2,3-difluoro-4-(trans-
>98.0% Gas Chromatography (GC)
4-pentylcyclohexyl)benzene

Section 4: First-Aid Measures

In the event of exposure, immediate action is crucial. The following are general first-aid
guidelines.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
ensuring to lift the upper and lower eyelids occasionally.[7][8] Seek prompt medical attention.

o Skin Contact: Remove all contaminated clothing. Wash the affected area thoroughly with
soap and water. If irritation develops or persists, seek medical attention.

 Inhalation: Move the individual to fresh air immediately.[7][9] If breathing is difficult or has
stopped, provide artificial respiration.[7] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[7]

Section 5: Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical powder, alcohol-resistant foam,
or carbon dioxide.

» Specific Hazards Arising from the Chemical: Combustion may produce toxic fumes, including
carbon monoxide, carbon dioxide, and hydrogen fluoride.
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o Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear.

Section 6: Accidental Release Measures

Proper containment and cleanup are vital to prevent environmental contamination and
personnel exposure.

o Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing
dust and direct contact with the substance. Wear appropriate personal protective equipment
(PPE), including gloves, safety goggles, and a lab coat.

e Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

¢ Methods for Cleaning Up: For small spills, carefully sweep up the solid material, place it in a
sealed container for disposal, and clean the spill area with a suitable solvent. For larger
spills, contain the material and follow institutional or regulatory guidelines for hazardous

waste disposal.

Accidental Spill Response Workflow
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Caption: Workflow for responding to an accidental spill.
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Section 7: Handling and Storage

Adherence to proper handling and storage protocols is key to ensuring safety.

o Safe Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[10]
Avoid the formation of dust and aerosols.[10] Avoid contact with skin, eyes, and clothing.[10]
Wash hands thoroughly after handling.

o Storage Conditions: Keep the container tightly sealed in a dry, cool, and well-ventilated
place.[4][10] Store away from direct sunlight and sources of ignition.[10] A recommended
storage temperature is below 15°C in a dark place.

Section 8: Exposure Controls and Personal
Protection

As no official occupational exposure limits have been established, a conservative approach to
exposure control is necessary.

e Engineering Controls: Use in a chemical fume hood to maintain low airborne concentrations.
Ensure eyewash stations and safety showers are readily accessible.[10]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber) and a lab
coat.

o Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
NIOSH-approved particulate respirator.

Section 9: Physical and Chemical Properties
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Property Value Source

White to light yellow crystalline

Appearance
powder
Melting Point 50.0-54.0°C
Purity >98.0% (GC)
Data not available. Expected
Solubility to be soluble in organic
solvents.
Room temperature,
Storage Temperature recommended <15°C in a cool,

dark place

Section 10: Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.
» Conditions to Avoid: Direct sunlight, heat, and moisture.
e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and
hydrogen fluoride.

Section 11: Toxicological Information

There is a significant lack of specific toxicological data for 1-ethoxy-2,3-difluoro-4-(trans-4-
pentylcyclohexyl)benzene. However, a study on the closely related propyl analog (EDPrB)
raises concerns.[5][6]

o Metabolism and Toxicity of Analogs: Research on EDPrB has shown that it can be
metabolized into various byproducts through dealkylation, H-abstraction, and hydroxylation.
[5][6] Toxicity predictions for these metabolites suggest that a significant number of them
could be toxic, with some exhibiting potential for developmental toxicity and mutagenicity.[5]

[6]
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o Acute Toxicity: Data not available.

« Skin Corrosion/Irritation: Data not available.

e Serious Eye Damage/Irritation: Data not available.

» Respiratory or Skin Sensitization: Data not available.

o Germ Cell Mutagenicity: Data not available, but metabolites of a similar compound are
predicted to be mutagenic.[5][6]

o Carcinogenicity: Data not available.
e Reproductive Toxicity: Data not available.

Given these data gaps and the concerning predictions for related compounds, this chemical
should be handled with care to minimize all routes of exposure.

Section 12: Ecological Information

Comprehensive ecotoxicological data is not available for this compound.

» Persistence and Degradability: As a fluorinated organic compound, it may be persistent in
the environment.

e Bioaccumulation: There is a potential for bioaccumulation, a concern raised for liquid crystal
monomers in general.[5][6]

e Aquatic Toxicity: Data is not available, but metabolites of the propyl analog are predicted to
have aquatic toxicity.[5]

Due to its potential persistence and the unknown environmental impact, releases to the
environment should be strictly avoided.

Section 13: Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations for hazardous waste. Do not allow it to enter the sewage system.
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Section 14: Transport Information

This substance is not currently regulated for transport under DOT, IATA, or IMDG regulations.

Section 15: Regulatory Information

Regulatory information for this specific compound is limited. Users should consult local
regulations to ensure compliance.

Section 16: Other Information

The information provided in this guide is based on the currently available data and is intended
for use by trained professionals. The absence of complete hazard information does not imply
that the substance is harmless. All necessary precautions should be taken when handling this
material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b039831?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039831?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

